4-chloro-N-(1,3-dimethylbutyl)benzamide

• Molecular Formula: C13H18ClNO
• Molecular Weight: 239.74 g/mol
• IUPAC Name: 4-chloro-N-(4-methylpentan-2-yl)benzamide
• InChI: InChI=1S/C13H18ClNO/c1-9(2)8-10(3)15-13(16)11-4-6-12(14)7-5-11/h4-7,9-10H,8H2,1-3H3,(H,15,16)
• InChI Key: ZSBPLUVLOBROBS-UHFFFAOYSA-N
• SMILES: CC(C)CC(C)NC(=O)C1=CC=C(C=C1)Cl

Description

4-Chloro-N-(1,3-dimethylbutyl)benzamide is a substituted benzamide featuring a chloro group at the para position of the benzene ring and a branched aliphatic 1,3-dimethylbutyl group attached to the amide nitrogen.

Comparison with Similar Compounds

Structural Variations and Physicochemical Properties

The following table highlights key structural differences and their implications:

Compound Name	Substituent on Amide Nitrogen	Key Properties	References
4-Chloro-N-(1,3-dimethylbutyl)benzamide	1,3-Dimethylbutyl (aliphatic)	High lipophilicity due to branched alkyl chain; may enhance membrane permeability.	Inferred
4-Chloro-N-(3-chlorophenyl)benzamide	3-Chlorophenyl (aromatic)	Planar structure with π-π stacking potential; experimental bond lengths align with theoretical calculations.
4-Chloro-N-(2-methoxyphenyl)benzamide	2-Methoxyphenyl (polar aromatic)	Increased solubility in polar solvents due to methoxy group; crystallizes in monoclinic system (P2₁/c).
4-Chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-methylphenyl)benzamide	Tetrahydrothiophene sulfone (polar heterocyclic)	Sulfone group enhances polarity and hydrogen-bonding capacity; potential for kinase inhibition.
4-Chloro-N-(3-fluorobenzyl)benzoylthiourea	3-Fluorobenzylthiourea (thiourea)	Catalytic activity in Suzuki coupling reactions; electron-withdrawing fluorine enhances stability.

Key Observations :

• Lipophilicity : The 1,3-dimethylbutyl group in the target compound likely increases lipophilicity compared to aromatic substituents, favoring interactions with hydrophobic biological targets .
• Crystallinity : Aromatic derivatives (e.g., 3-chlorophenyl) exhibit planar structures conducive to crystallization, whereas aliphatic substituents may reduce crystallinity .
• Solubility : Polar groups (e.g., methoxy, sulfone) improve aqueous solubility, critical for pharmaceutical applications .

Structural Analysis Techniques

• X-ray Crystallography : Used extensively to resolve structures of aromatic benzamides (e.g., ), while aliphatic derivatives may require advanced software like SHELXL or Mercury for modeling .
• Theoretical Calculations : Gaussian03-based DFT studies validate bond lengths and angles in chloro-substituted benzamides, aiding in predicting the target compound’s stability .